1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C17H18N2O3S/c1-21-16(15-9-12-5-2-3-7-14(12)22-15)11-19-17(20)18-10-13-6-4-8-23-13/h2-9,16H,10-11H2,1H3,(H2,18,19,20)
• InChI Key: GQEYXLCVCRSIMQ-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)NCC1=CC=CS1)C2=CC3=CC=CC=C3O2
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

1-(2-(Benzofuran-2-yl)-2-methoxyethyl)-3-(thiophen-2-ylmethyl)urea, also known as BMU-1, is a synthetic compound that has been extensively studied for its potential medicinal properties. BMU-1 belongs to the class of urea derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Antiacetylcholinesterase Activity

A series of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, which are structurally related to the compound , were synthesized to evaluate their antiacetylcholinesterase activity. This research aimed to optimize the spacer length connecting the pharmacophoric moieties and to investigate compounds with greater conformational flexibility. These studies found that replacing a previously used spacer with a linear ethoxyethyl chain resulted in compounds of comparable potency, provided they were correctly substituted. The optimal chain length was identified, allowing efficient interaction between the pharmacophoric units and the enzyme's hypothetical hydrophobic binding sites. This research illustrates the potential of structurally similar compounds in designing effective antiacetylcholinesterase agents (J. Vidaluc et al., 1995).

5-Lipoxygenase Inhibitory Activities

Another study explored the synthesis of 2-substituted benzofuran hydroxyamic acids as rigid analogs to simple (benzyloxy)phenyl hydroxamates. These compounds were evaluated for their in vitro and in vivo 5-lipoxygenase inhibitory activities and found to be potent inhibitors of the enzyme. Modifications to increase lipophilicity near the benzofuran nucleus's 2-position enhanced inhibitor potency but reduced oral activity. This research demonstrates the potential of benzofuran derivatives in designing new inhibitors targeting the 5-lipoxygenase pathway, relevant for conditions such as asthma and arthritis (K. Ohemeng et al., 1994).

Anticancer Activity

The compound N-(3,4-dihydro-2,2,4,4-tetramethyl-2H-1-benzothiopyran-6-yl)-N′-(4-nitrophenyl)thiourea has shown strong anticancer activity in several assays and cell lines. This compound, structurally related to the one , underscores the potential of benzofuran and thiourea derivatives in the development of new anticancer agents. The research focused on the synthesis of a primary metabolite and a prodrug, highlighting the importance of metabolic studies in evaluating the efficacy and safety of potential therapeutic agents (B. Nammalwar et al., 2010).